Cas no 21369-76-6 (2-chloroprop-2-enoyl chloride)

2-Chloroprop-2-enoyl chloride (CAS 26189-59-3) is a reactive acyl chloride derivative of acrylic acid, featuring a chlorine substituent at the α-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of acrylate-based polymers, pharmaceuticals, and agrochemicals. Its high electrophilicity enables efficient acylation reactions with nucleophiles, such as amines or alcohols, facilitating the introduction of the 2-chloroprop-2-enoyl moiety. The α-chlorine enhances reactivity in radical or nucleophilic substitution pathways. Handling requires caution due to its moisture sensitivity and corrosive nature. Typical applications include specialty monomer synthesis and crosslinking agents, where its dual functional groups offer precise control over polymerization kinetics and material properties.

2-chloroprop-2-enoyl chloride structure

Product name:2-chloroprop-2-enoyl chloride

CAS No:21369-76-6

MF:C₃H₂Cl₂O

MW:124.953379154205

MDL:MFCD00054470

CID:1400984

PubChem ID:30608

2-chloroprop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-chloroprop-2-enoyl chloride
- 2-propenoyl chloride, 2-chloro-
- α-Chloroacrylic acid chloride
- 2-Chloro-2-propenoyl chloride
- MFCD00054470
- BRN 1740700
- SCHEMBL690502
- 2-Chloroacrylylchloride
- alpha-Chloroacryloyl chloride
- DTXSID90175630
- SY039979
- 2-chloroacryloyl chloride
- alpha-Chloroacrylic acid chloride
- ACRYLOYL CHLORIDE, 2-CHLORO-
- G61116
- 2-Chloroacrylloyl chloride
- 2-Chloropropenoyl chloride
- EN300-260372
- 21369-76-6
- MDL： MFCD00054470
- Inchi： InChI=1S/C3H2Cl2O/c1-2(4)3(5)6/h1H2
- InChI Key： XOTUAMWIFRDGMZ-UHFFFAOYSA-N
- SMILES： ClC(=C)C(Cl)=O

Computed Properties

Exact Mass: 123.94836
Monoisotopic Mass: 123.9482701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 86.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-chloroprop-2-enoyl chloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-260372-0.5g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	0.5g	$579.0	2024-06-18
Enamine	EN300-260372-5.0g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	5.0g	$2152.0	2024-06-18
Enamine	EN300-260372-10.0g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	10.0g	$3191.0	2024-06-18
A2B Chem LLC	AF43639-1g	α-Chloroacrylic acid chloride	21369-76-6	94%	1g	$1075.00	2024-04-20
A2B Chem LLC	AF43639-250mg	α-Chloroacrylic acid chloride	21369-76-6	94%	250mg	$632.00	2024-04-20
Enamine	EN300-260372-0.1g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	0.1g	$257.0	2024-06-18
Enamine	EN300-260372-5g	2-chloroprop-2-enoyl chloride	21369-76-6	94%	5g	$2152.0	2023-09-14
Enamine	EN300-260372-0.25g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	0.25g	$367.0	2024-06-18
Enamine	EN300-260372-2.5g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	2.5g	$1454.0	2024-06-18
Enamine	EN300-260372-0.05g	2-chloroprop-2-enoyl chloride	21369-76-6	95%	0.05g	$174.0	2024-06-18